Cas no 1588-93-8 (3-Nonene, 1-bromo-4-methyl-)

• Product Name: 3-Nonene, 1-bromo-4-methyl-
• CAS No: 1588-93-8
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• CID: 1337616
• Update Time: 2024-08-17

3-Nonene, 1-bromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Nonene, 1-bromo-4-methyl-

• Inchi： 1S/C10H19Br/c1-3-4-5-7-10(2)8-6-9-11/h8H,3-7,9H2,1-2H3
• InChI Key： QTXCJBNUPDKGBL-UHFFFAOYSA-N
• SMILES： C(Br)CC=C(C)CCCCC

Computed Properties

• Exact Mass: 218.067
• Monoisotopic Mass: 218.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 115-116 °C(Press: 17 Torr)